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Compound of Interest

Compound Name: AZD 2066 hydrate

Cat. No.: B11933005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of a stock solution of AZD
2066 hydrate, a selective antagonist of the metabotropic glutamate receptor 5 (mGluR5). AZD
2066 hydrate is a valuable tool in neuroscience research, particularly in studies related to

neuropathic pain, major depressive disorder, and gastroesophageal reflux disease.[1] The

protocols outlined below ensure accurate and reproducible preparation of AZD 2066 hydrate
for in vitro and in vivo experiments.

Chemical and Physical Properties
AZD 2066 hydrate is an off-white to light yellow solid powder.[2] A summary of its key

quantitative properties is presented in Table 1.

Property Value Reference

Molecular Formula C19H16ClN5O2.1/4H2O [3][4]

Molecular Weight 386.33 g/mol [3][4]

Appearance Off-white to light yellow solid [2]

Mechanism of Action and Signaling Pathway
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AZD 2066 is a selective, orally active, and brain-penetrant antagonist of the metabotropic

glutamate receptor 5 (mGluR5).[1][3][4] By inhibiting mGluR5, AZD 2066 modulates

glutamatergic neurotransmission. Additionally, it has been shown to activate the Brain-Derived

Neurotrophic Factor (BDNF)/tropomyosin receptor kinase B (trkB) signaling pathway, which is

crucial for neuronal survival and plasticity.[1]
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Figure 1: Simplified signaling pathway of AZD 2066.

Experimental Protocols
Materials and Equipment

AZD 2066 hydrate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

0.22 µm syringe filter (optional, for sterilization)
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Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

in vitro studies. Adjustments can be made based on experimental requirements.

Workflow for Stock Solution Preparation

Start

1. Weigh AZD 2066 Hydrate

2. Calculate Required
DMSO Volume

3. Dissolve Powder in DMSO

4. Vortex to Ensure
Complete Dissolution

5. Aliquot into Vials

6. Store at -20°C or -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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